Cas no 2196092-15-4 (N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2196092-15-4
• MF: C₁₇H₂₄F₂N₄O
• MW: 338.395470619202
• CID: 6122635
• PubChem ID: 154739898
• Update Time: 2025-08-02

N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1927687981
• N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide
• 2196092-15-4
• EN300-26686911

• Inchi： 1S/C17H24F2N4O/c1-16(2,3)12-4-7-17(11-20,8-5-12)22-15(24)13-6-9-21-23(13)10-14(18)19/h6,9,12,14H,4-5,7-8,10H2,1-3H3,(H,22,24)
• InChI Key： DBAJMVHLRTYLLC-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CC=N1)C(NC1(C#N)CCC(CC1)C(C)(C)C)=O)F

Computed Properties

• Exact Mass: 338.19181773g/mol
• Monoisotopic Mass: 338.19181773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide

N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound CAS No. 2196092-15-4, also known as N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings associated with it.

The molecular structure of N-(4-tert-butyl-1-cyanocyclohexyl)-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide is characterized by a complex arrangement of functional groups. The presence of a pyrazole ring, a cyano group, and a difluoroethyl substituent contributes to its distinctive properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly for their ability to interact with various biological targets. The tert-butyl group adds steric bulk, which can influence the compound's solubility and bioavailability.

Synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the cyano group and subsequent functionalization are critical steps that require precise control over reaction conditions. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of the final product. The use of transition metal catalysts has been particularly effective in achieving high yields while maintaining the integrity of the molecule's functional groups.

One of the most exciting aspects of this compound is its potential application in the field of agriculture. Recent studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or salinity. The compound's ability to modulate plant hormone signaling pathways makes it a promising candidate for sustainable agricultural practices. Additionally, its role as a bioactive agent in pharmaceutical research has been explored, particularly in the context of anti-inflammatory and anti-cancer therapies.

In terms of pharmacokinetics, the compound exhibits favorable absorption profiles due to its lipophilic nature. This property is advantageous for drug delivery systems that require efficient uptake into target tissues. However, further research is needed to fully understand its metabolic pathways and potential toxicity profiles. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing these properties.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with key biological targets, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at improving its therapeutic index.

In conclusion, CAS No. 2196092-15-4 represents a cutting-edge molecule with vast potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.